Cas no 1040657-28-0 (2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide
• CAS No: 1040657-28-0
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 6147386
• PubChem ID: 27377988
• Update Time: 2025-11-01

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide
• 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• 1040657-28-0
• F5382-0906
• VU0643019-1
• 2-(2-((3-chlorophenyl)amino)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide
• AKOS024508256

• Inchi： 1S/C19H18ClN3O2S/c1-25-17-7-5-13(6-8-17)11-21-18(24)10-16-12-26-19(23-16)22-15-4-2-3-14(20)9-15/h2-9,12H,10-11H2,1H3,(H,21,24)(H,22,23)
• InChI Key： XTBDWAPZORAXCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(=CS1)CC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 387.0808257g/mol
• Monoisotopic Mass: 387.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide

Introduction to Compound with CAS No. 1040657-28-0 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1040657-28-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide, represents a fascinating blend of structural complexity and potential therapeutic applications. The unique structural features of this molecule, particularly its thiazole core and aromatic substituents, make it a promising candidate for further exploration in drug discovery and development.

The thiazole ring is a well-known pharmacophore in medicinal chemistry, renowned for its presence in numerous bioactive compounds. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In the case of 1040657-28-0, the presence of a chlorophenylamino group and a 4-methoxyphenylmethyl moiety introduces additional layers of complexity, which can influence its pharmacokinetic and pharmacodynamic properties. These structural elements are crucial for modulating the compound's binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The integration of these computational tools with experimental data has been instrumental in understanding the interactions between 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide and its potential targets. This synergy between computational and experimental approaches has significantly accelerated the drug discovery process, allowing for more efficient identification of lead compounds.

The compound's potential applications extend to various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer therapies. For instance, thiazole derivatives have been reported to exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The structural features of 1040657-28-0 suggest that it may interfere with signaling pathways involved in inflammation, making it a promising candidate for further investigation.

In the realm of anticancer research, the ability of thiazole compounds to induce apoptosis and inhibit cell proliferation has been well-documented. The presence of both chlorophenyl and methoxyphenyl groups in 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide could enhance its interactions with cancer cell-specific targets, potentially leading to improved therapeutic efficacy. Preliminary studies have hinted at its ability to disrupt key cellular processes in cancer cells, making it an attractive candidate for further preclinical development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring that the final product is suitable for further biological evaluation.

The pharmacological evaluation of 1040657-28-0 has revealed several interesting properties that warrant further exploration. In vitro studies have demonstrated its ability to modulate various biological pathways relevant to human health. For example, its interaction with certain enzymes has been shown to alter their activity profiles significantly. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

The role of biomarkers in drug discovery cannot be overstated. The identification and validation of biomarkers associated with specific diseases have revolutionized how drugs are developed and tested. In the context of 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide, researchers are exploring various biomarkers that could predict its efficacy and safety profile. This approach allows for more personalized medicine strategies, where treatments are tailored to individual patients based on their unique biological characteristics.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. The path from discovery to market approval involves rigorous testing and evaluation at multiple stages. For compounds like 1040657-28-0, this includes preclinical studies to assess toxicity and pharmacokinetic properties, followed by clinical trials to evaluate their therapeutic benefits in humans. Each step is critical in determining whether a compound can proceed to market approval.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing drug discovery efforts. Such partnerships bring together expertise from various fields, including chemistry, biology, pharmacology, and clinical research. This interdisciplinary approach fosters innovation and accelerates the development of new therapeutics like 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, exploring new formulations that enhance its bioavailability could further expand its therapeutic potential.

In conclusion, compound with CAS No. 1040657-28-0 represents a significant advancement in pharmaceutical research due to its complex structure and multifaceted applications. Its potential as a lead molecule for developing novel therapeutics underscores the importance of continued research in this area. As our understanding of biological systems grows more sophisticated, compounds like this will play an increasingly vital role in addressing unmet medical needs.